Cas no 2375269-92-2 (3-(Tert-butoxy)azepane)

• Product Name: 3-(Tert-butoxy)azepane
• CAS No: 2375269-92-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5826067
• PubChem ID: 145874524
• Update Time: 2025-10-17

3-(Tert-butoxy)azepane Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)azepane
• 2375269-92-2
• EN300-7444744
• 3-(Tert-butoxy)azepane

• Inchi： 1S/C10H21NO/c1-10(2,3)12-9-6-4-5-7-11-8-9/h9,11H,4-8H2,1-3H3
• InChI Key： JVGGVLFXKPSISV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CNCCCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(Tert-butoxy)azepane

3-(Tert-butoxy)azepane: A Comprehensive Overview

The compound 3-(Tert-butoxy)azepane (CAS No. 2375269-92-2) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structure and versatile properties, has found applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research advancements related to 3-(Tert-butoxy)azepane.

The molecular structure of 3-(Tert-butoxy)azepane consists of a seven-membered azepane ring with a tert-butoxy group attached at the third position. This arrangement imparts the compound with a combination of rigidity and flexibility, making it suitable for a wide range of chemical reactions. The tert-butoxy group, known for its bulky nature, plays a crucial role in modulating the physical and chemical properties of the molecule. Recent studies have highlighted the importance of such substituents in enhancing the stability and reactivity of azepane derivatives.

The synthesis of 3-(Tert-butoxy)azepane involves a multi-step process that typically begins with the preparation of an appropriate azepane precursor. One common approach is the ring-opening polymerization of aziridine derivatives followed by functionalization with the tert-butoxy group. This method ensures high yields and excellent control over the final product's purity. Researchers have also explored alternative routes, such as catalytic hydrogenation and transition-metal-mediated coupling reactions, to optimize the synthesis process further.

One of the most promising applications of 3-(Tert-butoxy)azepane lies in its use as an intermediate in drug discovery programs. The compound's ability to form stable amide bonds makes it an ideal candidate for constructing bioactive molecules with complex architectures. Recent studies have demonstrated its potential in developing novel antibiotics and anticancer agents. Additionally, 3-(Tert-butoxy)azepane has shown promise in agrochemicals as a component in herbicides and fungicides due to its ability to interact with specific biochemical pathways.

In the realm of materials science, 3-(Tert-butoxy)azepane has been utilized as a building block for advanced polymers and coatings. Its unique combination of mechanical strength and thermal stability makes it suitable for high-performance applications such as aerospace components and electronic devices. Cutting-edge research has focused on incorporating 3-(Tert-butoxy)azepane into self-healing materials, where its reactive groups enable dynamic cross-linking under specific conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(Tert-butoxy)azepane. Quantum mechanical calculations have revealed that the tert-butoxy group significantly alters the electron distribution within the azepane ring, enhancing its nucleophilic activity. This understanding has paved the way for more efficient synthetic strategies and novel application domains.

In conclusion, 3-(Tert-butoxy)azepane (CAS No. 2375269-92-2) is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in modern chemical innovation. As scientists continue to explore its properties and applications, we can expect even more groundbreaking discoveries that will further solidify its importance in various industries.